Cas no 1105662-89-2 (tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate)

tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate structure
1105662-89-2 structure
Product Name:tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
CAS No:1105662-89-2
MF:C11H20N2O4
MW:244.287503242493
MDL:MFCD22418535
CID:1194246
PubChem ID:59558354
Update Time:2025-04-20

tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2-propanyl 3-amino-3-(2-methoxy-2-oxoethyl)-1-azetidinec arboxylate
    • 3-Azetidineacetic acid, 3-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
    • tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
    • CS-13118
    • 1105662-89-2
    • EN300-1285303
    • 3-Amino-3-methoxycarbonylmethyl-azetidine-1-carboxylic acid tert-butyl ester
    • DB-115281
    • SY322373
    • AKOS023665242
    • 1-Boc-3-amino-3-(2-methoxy-2-oxoethyl)azetidine
    • MFCD22418535
    • SCHEMBL428434
    • CS-M1517
    • tert-Butyl3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
    • MLPHRGDYELJGKS-UHFFFAOYSA-N
    • tert-Butyl-3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
    • MDL: MFCD22418535
    • Inchi: 1S/C11H20N2O4/c1-10(2,3)17-9(15)13-6-11(12,7-13)5-8(14)16-4/h5-7,12H2,1-4H3
    • InChI Key: MLPHRGDYELJGKS-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(CC(=O)OC)(C1)N)=O

Computed Properties

  • Exact Mass: 244.14230712g/mol
  • Monoisotopic Mass: 244.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 81.9Ų

tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Pricemore >>

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